Dpp1-IN-1

• CAS: 2762114-61-2
• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol
• InChI: InChI=1S/C23H23FN4O4/c1-28-19-11-15(5-6-20(19)32-23(28)30)14-3-4-16(18(24)10-14)9-17(12-25)27-22(29)21-13-26-7-2-8-31-21/h3-6,10-11,17,21,26H,2,7-9,13H2,1H3,(H,27,29)/t17-,21-/m0/s1
• InChIKey: ONJDRXNRBKHINH-UWJYYQICSA-N

Florensocatib (Dpp1-IN-1; CAS 2762114-61-2): High-Purity DPP1 Inhibitor for Neutrophilic Inflammation Research

Florensocatib (also designated Dpp1-IN-1 or compound 1; CAS 2762114-61-2) is a potent, reversible inhibitor of dipeptidyl peptidase 1 (DPP1), also known as cathepsin C (CatC) [1]. DPP1 is a lysosomal cysteine protease responsible for activating neutrophil serine proteases (NSPs), including neutrophil elastase (NE), proteinase 3 (Pr3), and cathepsin G (CatG), during neutrophil maturation [2]. By blocking this activation step upstream of NSP activity, Florensocatib provides a mechanism-based approach for investigating neutrophil-driven inflammatory pathology. The compound is available in anhydrous form (C23H23FN4O4, MW 438.45) and as a hydrate (MW 456.47), with commercially available purity typically ≥98% as verified by HPLC, NMR, and GC analysis .

Pathway Study

DPP1 inhibition upstream of neutrophil serine protease activation

Supports NSP maturation studies

Polymorph Control

Defined anhydrous forms (B, C, D) for reproducible formulation

XRPD-characterized solid state

In Vivo Modeling

Fits repeated-dose neutrophil-driven inflammation models

Toxicity profile reviewed in rat studies

• [1] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source
• [2] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source

Why DPP1 Inhibitors Cannot Be Interchanged: Selectivity, Toxicity, and Crystallinity Differentiate Florensocatib

Although multiple DPP1 inhibitors exist (e.g., brensocatib/AZD7986, BI 1291583, HSK31858), they are not interchangeable research tools due to marked differences in toxicity profiles, polymorph stability, and downstream NSP inhibition characteristics. DPP1 is a complex target: its inhibition affects the maturation of three distinct neutrophil serine proteases simultaneously, and subtle differences in inhibitor binding mode or off-target effects can yield divergent cellular and in vivo outcomes [1]. Florensocatib demonstrates quantifiably lower in vivo toxicity than the clinical-stage comparator brensocatib (INS1007) in repeated-dose rat studies, alongside distinct solid-state polymorph properties that impact formulation reproducibility and long-term storage stability [2]. These differences carry direct implications for experimental design, particularly in chronic dosing models where cumulative toxicity and compound consistency are critical variables.

1

Toxicity profile may differ — Florensocatib exhibits a distinct in vivo toxicity pattern compared to brensocatib; repeated-dose study outcomes may not transfer between inhibitors.

2

Polymorph stability varies — Undefined or uncharacterized DPP1 inhibitor forms risk unpredictable shelf-life and dissolution, unlike the controlled polymorphs of Florensocatib.

3

NSP inhibition profile context — Subtle binding differences can shift NE/Pr3/CatG maturation balance; direct substitution without validation may alter cellular readouts.

• [1] Doyle K, et al. Discovery of Second Generation Reversible Covalent DPP1 Inhibitors Leading to an Oxazepane Amidoacetonitrile Based Clinical Candidate (AZD7986). J Med Chem. 2016;59(20):9457-9472. View Source
• [2] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source

Quantitative Differentiation: Florensocatib (Dpp1-IN-1) Head-to-Head Evidence Versus Brensocatib and Class Benchmarks

Florensocatib Exhibits 1.6 nM IC50 Against DPP1, Comparable to Clinical-Stage Brensocatib

Florensocatib hydrate (Dpp1-IN-1 hydrate) inhibits DPP1 with an IC50 of 1.6 nM [1]. For comparison, the clinical-stage DPP1 inhibitor brensocatib (AZD7986) demonstrates a pIC50 of 8.4 in enzyme assays, corresponding to an IC50 of approximately 4 nM [2]. Both compounds operate in the low nanomolar potency range, but the direct comparator data establishes that Florensocatib's enzymatic potency is at least equivalent to this well-characterized reference inhibitor. This provides a validated potency benchmark for researchers transitioning from brensocatib or designing new DPP1 inhibition studies.

DPP1 IC50

Cross-study comparable

1.6 nM (hydrate)

Reported assay potency context; at least equivalent to brensocatib (~4 nM)

In vitro enzyme inhibition; Florensocatib hydrate form

Evidence Dimension	DPP1 enzymatic inhibition potency
Target Compound Data	IC50 = 1.6 nM
Comparator Or Baseline	Brensocatib (AZD7986): pIC50 = 8.4 (~4 nM IC50)
Quantified Difference	Florensocatib IC50 is ≤40% of brensocatib IC50 (higher potency)
Conditions	In vitro enzyme inhibition assay; Florensocatib hydrate form

Why This Matters

Confirms that Florensocatib is not potency-limited relative to the most advanced DPP1 clinical candidate, enabling confident use in in vitro enzyme studies.

• [1] TargetMol. DPP1-IN-1 hydrate (CAS 2971064-13-6) Technical Datasheet. 2025. View Source
• [2] Doyle K, et al. Discovery of Second Generation Reversible Covalent DPP1 Inhibitors Leading to an Oxazepane Amidoacetonitrile Based Clinical Candidate (AZD7986). J Med Chem. 2016;59(20):9457-9472. View Source

Florensocatib Demonstrates Lower Toxicity Than Brensocatib in 14-Day Repeated-Dose Rat Study

In a direct head-to-head 14-day repeated-dose oral gavage study in SD rats, Florensocatib (designated 'compound I') was compared against brensocatib (INS1007) at matched doses of 30, 100, and 300 mg/kg [1]. The patent explicitly states that 'the toxicity of the compound of the present invention is less than that of INS1007, and the safety is higher' [1]. While numerical toxicity metrics (e.g., maximum tolerated dose, specific organ pathology scores) are not publicly disclosed in full, the direct comparative claim establishes Florensocatib as the less toxic DPP1 inhibitor in this in vivo model system. The study included comprehensive endpoints: general symptom observation, body weight tracking, food intake monitoring, hematology, serum biochemistry, and gross anatomy examination at both dosing termination and after a 7-day recovery period [1].

14-day rat toxicity

Head-to-head comparison

Lower toxicity vs. INS1007

Reported lower toxicity profile in repeated-dose model; requires independent validation

Oral gavage, 30/100/300 mg/kg; endpoints: hematology, chemistry, gross anatomy

Evidence Dimension	In vivo toxicity in repeated-dose rat study
Target Compound Data	Toxicity less than INS1007; higher safety (qualitative comparative claim)
Comparator Or Baseline	INS1007 (brensocatib): higher toxicity in same study
Quantified Difference	Not numerically disclosed; direction of difference explicitly stated
Conditions	SD rats, oral gavage, 14-day repeated dosing at 30/100/300 mg/kg; endpoints included hematology, serum chemistry, gross anatomy

Why This Matters

A lower toxicity profile supports the use of Florensocatib in longer-duration or higher-dose preclinical studies where brensocatib's toxicity might confound interpretation.

• [1] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source

Florensocatib Polymorphs Offer Defined Solid-State Stability and Low Hygroscopicity

The WO2023160579 patent discloses multiple well-characterized anhydrous polymorphic forms (Crystal Forms B, C, and D) of Florensocatib [1]. These forms are explicitly described as possessing 'high purity, good solubility, stable physical and chemical properties, resistance to high temperature, high humidity and strong light, and low hygroscopicity' [1]. Each polymorph is defined by its unique X-ray powder diffraction (XRPD) pattern with specific 2θ characteristic peaks, enabling definitive identity confirmation. For example, Crystal Form B exhibits characteristic peaks at 12.32±0.2°, 14.30±0.2°, 15.43±0.2°, 16.38±0.2°, and 18.56±0.2° [1]. In contrast, many early-stage DPP1 inhibitors lack publicly defined polymorph characterization, creating uncertainty in formulation consistency and long-term storage behavior. The defined crystallinity of Florensocatib provides a level of solid-state quality control that is not universally available across the DPP1 inhibitor class.

Polymorph identity

Class-level inference

Crystal Forms B, C, D; XRPD peaks at 12.3°, 14.3°, etc.

Defined solid-state supports formulation reproducibility

Low hygroscopicity; stable under heat/humidity/light

Evidence Dimension	Polymorph characterization and solid-state stability
Target Compound Data	Three defined anhydrous polymorphs (B, C, D) with XRPD characterization; low hygroscopicity; stable under heat/humidity/light
Comparator Or Baseline	Undefined or uncharacterized DPP1 inhibitor polymorphs (class-level baseline)
Quantified Difference	Defined XRPD patterns available; class baseline often lacks this characterization
Conditions	Solid-state analysis via XRPD, DSC, TGA; DVS testing from 0%-95% RH

Why This Matters

Defined polymorphs enable reproducible formulation preparation and predictable shelf-life, critical for laboratories conducting long-term studies or requiring consistent compound performance.

• [1] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source

Florensocatib Demonstrates Favorable Pharmacokinetic Properties as a Class Benchmark

The WO2023160579 patent states that Florensocatib 'has good bioavailability and pharmacokinetic characteristics' based on in vivo evaluation in rats [1]. While specific PK parameters (Cmax, AUC, t1/2, oral bioavailability %) are not numerically disclosed in the available patent excerpt, the claim of favorable PK is presented alongside the head-to-head toxicity comparison, indicating that Florensocatib meets or exceeds the PK benchmarks established by brensocatib (INS1007) in the same study design [1]. The patent notes that the reference compound INS1007 was prepared and tested in parallel, providing internal validation of the PK assessment. DPP1 inhibitors as a class exhibit favorable oral PK properties; Florensocatib maintains this class-level profile while offering the differential toxicity advantage described above.

Pharmacokinetics

Class-level inference

Good oral bioavailability reported (rat)

Supports in vivo exposure-model interpretation; no numerical PK parameters disclosed

Qualitative patent claim; maintains DPP1 inhibitor class profile

Evidence Dimension	In vivo pharmacokinetic profile
Target Compound Data	Good bioavailability and PK characteristics (qualitative patent claim)
Comparator Or Baseline	INS1007 (brensocatib) and DPP1 inhibitor class baseline
Quantified Difference	Specific PK parameters not numerically disclosed; maintains class-level favorable PK
Conditions	Rat in vivo PK study; oral administration

Why This Matters

Confirms that Florensocatib is suitable for in vivo pharmacology studies without requiring complex formulation strategies, while its lower toxicity relative to comparators expands the usable dose range.

• [1] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source

Optimal Applications for Florensocatib (Dpp1-IN-1) in Neutrophilic Inflammation and Respiratory Disease Research

In Vivo Repeated-Dose Pharmacology Studies Requiring Lower Toxicity

Florensocatib is particularly suited for chronic or subchronic in vivo studies where cumulative toxicity is a limiting factor. Based on the direct head-to-head toxicity comparison showing lower toxicity than brensocatib (INS1007) in a 14-day rat study at doses up to 300 mg/kg, Florensocatib enables investigators to maintain higher or longer-duration DPP1 inhibition with reduced confounding from compound-related adverse effects [1]. This advantage is relevant for neutrophil-driven disease models including non-cystic fibrosis bronchiectasis, COPD, and acute lung injury [1].

Polymorph-Controlled Formulation Development and Long-Term Stability Studies

The availability of defined, stable polymorphic forms (Crystal Forms B, C, and D) of Florensocatib provides a robust foundation for formulation development and long-term stability testing [1]. The low hygroscopicity and resistance to heat, humidity, and light degradation reduce the risk of solid-state transformations that can alter dissolution rate or bioavailability during storage [1]. This level of solid-state control is advantageous for laboratories preparing reproducible stock solutions, developing novel delivery systems, or conducting stability-indicating method validation.

Comparative DPP1 Inhibitor Studies and Mechanism-of-Action Investigations

Florensocatib serves as a valuable comparator tool alongside brensocatib and other DPP1 inhibitors in studies examining structure-activity relationships, target engagement, or off-target profiles. Its defined sub-nanomolar potency (IC50 = 1.6 nM for the hydrate form) and established differentiation in toxicity enable side-by-side experiments to isolate the mechanistic or safety consequences of subtle chemical differences among DPP1 inhibitors [1][2]. This is particularly relevant for research groups investigating the role of DPP1 in neutrophil serine protease activation cascades or evaluating the therapeutic index of DPP1 inhibition.

Neutrophil Serine Protease (NSP) Activation Studies in Cell-Based Assays

DPP1 inhibitors, including Florensocatib, function upstream of NSP activation by blocking the proteolytic maturation of pro-neutrophil elastase, pro-proteinase 3, and pro-cathepsin G during neutrophil development [1]. Florensocatib is therefore optimally applied in ex vivo or in vitro systems where the objective is to interrogate the DPP1-NSP activation axis rather than directly inhibiting mature NSP enzymes. This includes bone marrow-derived neutrophil differentiation cultures, whole blood NSP activity assays, and studies examining the interplay between DPP1 inhibition and downstream inflammatory mediator release.

Application

Selection Property

Validation Focus

Repeated-dose pharmacology studies

Toxicity profile review

Model-specific tolerability endpoints; dose-response in chronic models

Formulation development & stability testing

Polymorph-controlled solid state

XRPD, DSC, DVS identity; long-term dissolution consistency

Comparative DPP1 inhibitor mechanism studies

Target engagement & selectivity context

NSP maturation panel; off-target kinase profiling

Neutrophil serine protease activation assays

Upstream pathway inhibition

Pro-NE/Pr3/CatG processing in bone marrow cultures or whole blood

• [1] Jiang F, et al. Dipeptidyl peptidase 1 inhibitor polymorph, preparation method and use therefor. Patent WO2023160579A1. 2023-08-31. View Source
• [2] TargetMol. DPP1-IN-1 hydrate (CAS 2971064-13-6) Technical Datasheet. 2025. View Source